4-[[[1-(Quinolin-2-ylmethyl)-5-(trifluoromethyl)indole-7-carbonyl]amino]methyl]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[[[1-(quinolin-2-ylmethyl)-5-(trifluoromethyl)indole-7-carbonyl]amino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C28H26F3N3O3/c29-28(30,31)21-13-20-11-12-34(16-22-10-9-18-3-1-2-4-24(18)33-22)25(20)23(14-21)26(35)32-15-17-5-7-19(8-6-17)27(36)37/h1-4,9-14,17,19H,5-8,15-16H2,(H,32,35)(H,36,37)
• InChI Key: HBDTYYZZYCVTIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)C2=C3C(=CC(=C2)C(F)(F)F)C=CN3CC4=NC5=CC=CC=C5C=C4)C(=O)O
• Molecular Formula: C28H26F3N3O3
• Molecular Weight: 509.5 g/mol
• CAS No.: 1196045-28-9

Description

ASP-7657 is a novel, potent, and selective antagonist of the prostaglandin E2 receptor subtype EP4. This small molecule drug was initially developed by Astellas Pharma, Inc. It has shown promise in preclinical studies for its potential therapeutic applications, particularly in modulating immune responses and enhancing antitumor effects .

Scientific Research Applications

Chemistry: It serves as a valuable tool for studying the prostaglandin E2 receptor subtype EP4 and its role in various chemical processes.

Biology: The compound is used to investigate the biological pathways involving the EP4 receptor and its effects on cellular functions.

Medicine: ASP-7657 has shown potential in modulating immune responses, particularly in reducing myeloid-derived suppressor cells and enhancing antitumor immunity. .

Industry: The compound’s unique properties make it a valuable candidate for developing new therapeutic agents targeting the EP4 receptor.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . The specific changes caused by this compound would depend on the particular receptors it interacts with.

Biochemical Pathways

Indole derivatives are known to affect a variety of pathways due to their broad-spectrum biological activities . The downstream effects of these pathway alterations would depend on the specific biological activity being exerted by the compound.

Result of Action

Given the broad-spectrum biological activities of indole derivatives , it can be inferred that this compound could have a variety of potential effects at the molecular and cellular level.

Future Directions

ASP7657 has shown promise in pharmacological studies, particularly in its ability to attenuate albuminuria in type 2 diabetic mice. This suggests potential applications in the treatment of conditions related to prostaglandin E2 (PGE2) receptor subtype EP4.

Preparation Methods

The synthesis of ASP-7657 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and not publicly disclosed.

Chemical Reactions Analysis

ASP-7657 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify certain functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

ASP-7657 is unique in its high selectivity and potency as an EP4 receptor antagonist. Similar compounds include:

GW627368X: Another EP4 receptor antagonist with similar properties but different chemical structure.

L-161,982: A selective EP4 receptor antagonist used in various research studies.

ONO-AE3-208: An EP4 receptor antagonist with distinct pharmacological properties.

Compared to these compounds, ASP-7657 has shown superior efficacy in preclinical models, particularly in enhancing antitumor immunity and modulating immune responses .